Cas no 68700-91-4 (2-(6-chloropyridin-3-yl)propan-2-ol)

• Product Name: 2-(6-chloropyridin-3-yl)propan-2-ol
• CAS No: 68700-91-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD19441123
• CID: 2121396
• PubChem ID: 12562118
• Update Time: 2025-05-27

2-(6-chloropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)propan-2-ol
• MFCD19441123
• AT10277
• EN300-119098
• JLHGXOFXIAHWPC-UHFFFAOYSA-N
• 68700-91-4
• CS-0454930
• AKOS025403843
• TS-02340
• 2-(6-chloro-3-pyridyl)-2-propanol
• SCHEMBL248240
• 2-(6-chloro-pyridin-3-yl)-propan-2-ol
• SY146794
• DA-03601
• SB54303
• 899-011-9
• TCA70091

• MDL： MFCD19441123
• Inchi： 1S/C8H10ClNO/c1-8(2,11)6-3-4-7(9)10-5-6/h3-5,11H,1-2H3
• InChI Key： JLHGXOFXIAHWPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(C)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-chloropyridin-3-yl)propan-2-ol

Comprehensive Analysis of 2-(6-Chloropyridin-3-yl)propan-2-ol (CAS No. 68700-91-4)

2-(6-Chloropyridin-3-yl)propan-2-ol (CAS 68700-91-4) is a specialized organic compound widely studied for its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This chlorinated pyridine derivative features a hydroxyl group attached to a tertiary carbon, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C8H10ClNO, combines aromatic and aliphatic characteristics, enabling diverse reactivity patterns under controlled conditions.

In recent years, the demand for pyridine-based compounds like 2-(6-chloropyridin-3-yl)propan-2-ol has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers highlight its efficacy as a building block for neonicotinoid alternatives, addressing global concerns about sustainable agriculture. The compound’s chloropyridine moiety enhances binding affinity in biological systems, while its propan-2-ol group improves solubility—a critical factor in formulation design.

From an industrial perspective, CAS 68700-91-4 is synthesized through selective chlorination and Grignard reactions, ensuring high purity (>98%) for precision applications. Analytical techniques such as HPLC and GC-MS are employed to verify its stability, particularly under thermal stress—a key consideration for storage and transport. Environmental studies confirm its moderate biodegradability, aligning with green chemistry principles increasingly prioritized by regulatory bodies.

The compound’s relevance extends to drug discovery, where its scaffold is explored for CNS-targeting molecules. Computational models suggest potential interactions with neurotransmitter receptors, sparking interest in neurological research. Meanwhile, material scientists investigate its derivatives for OLED materials, leveraging its electron-withdrawing properties to enhance luminescence efficiency—a hot topic in next-gen display technologies.

Frequently searched questions like "synthesis route for 2-(6-chloropyridin-3-yl)propan-2-ol" or "safety profile of CAS 68700-91-4" reflect user concerns about practical implementation. Rigorous toxicity screenings indicate low acute exposure risks, though proper PPE remains recommended during handling. Patent analyses reveal growing IP activity around this compound, particularly in Asia-Pacific markets, where agrochemical innovation thrives.

Emerging trends link 68700-91-4 to precision farming solutions, with formulations targeting pest resistance management. Its compatibility with microencapsulation technologies enhances controlled-release performance—a breakthrough discussed at recent ACS conferences. Furthermore, collaborations between academia and industry aim to optimize its catalytic hydrogenation processes, reducing energy consumption by 30% compared to traditional methods.

In conclusion, 2-(6-chloropyridin-3-yl)propan-2-ol exemplifies the intersection of structural ingenuity and application diversity. As research uncovers new functionalities—from biodegradable pesticides to electronic materials—this compound continues to captivate scientific and industrial communities alike, promising sustainable advancements across multiple disciplines.